(3aR,4S,7R,7aS)-2,2-Dimethyltetrahydro-2H-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one

• IUPAC Name: (1R,2S,6R,7S)-4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.02,6]decan-9-one
• InChI: InChI=1S/C9H13NO3/c1-9(2)12-6-4-3-5(7(6)13-9)10-8(4)11/h4-7H,3H2,1-2H3,(H,10,11)/t4-,5+,6+,7-/m1/s1
• InChI Key: CSGIROCFQXHTKS-JRTVQGFMSA-N
• Canonical SMILES: CC1(OC2C3CC(C2O1)NC3=O)C
• Isomeric SMILES: CC1(O[C@H]2[C@H]3C[C@@H]([C@H]2O1)NC3=O)C
• Molecular Formula: C9H13NO3
• DSSTOX Substance ID: DTXSID50370346
• Molecular Weight: 183.20 g/mol
• CAS RN: 220507-10-8

Description

(3aR,4S,7R,7aS)-2,2-Dimethyltetrahydro-2H-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one , also known by various synonyms such as (3aR,4S,7R,7aS)-Hexahydro-1H-4,7-Methanoisoindole-1,3(2H)-dione , is a chemical compound with the molecular formula C9H11NO2 and a molar mass of 165.19 g/mol . It belongs to the class of heterocyclic compounds and exhibits interesting pharmacological properties.

Molecular Structure Analysis

The compound’s molecular structure consists of a tetrahydro-2H-4,7-methano[1,3]dioxolo[4,5-c]pyridine core. The stereochemistry at positions 3a, 4, 7, and 7a is crucial for its biological activity. The exo configuration of the substituents contributes to its unique properties . The three-dimensional arrangement of atoms plays a pivotal role in its interactions with biological targets.

Physical And Chemical Properties Analysis

• Melting Point : Approximately 173-176°C .

Scientific Research Applications

Synthesis and Development in Medicinal Chemistry

(3aR,4S,7R,7aS)-2,2-Dimethyltetrahydro-2H-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one has been utilized in the synthesis of key intermediates for carbocyclic nucleosides. These nucleosides, such as adenosine agonists, are significant in medicinal chemistry. The synthesis involves catalytic dihydroxylation and lactam ring opening processes (Bannister et al., 1997).

Anticancer and Antimicrobial Applications

This compound is also integral in the creation of novel hybrid compounds that exhibit significant anticancer and antimicrobial activities. For instance, derivatives of this compound have shown high inhibitory effects against C6 gliocarcinoma cells in rats and various human pathogens. Furthermore, these derivatives have been evaluated for their inhibition effects against human carbonic anhydrase I and II isoenzymes, demonstrating potential in different biomedical applications (Kocyigit et al., 2017).

Chiral Syntheses and Complex Formation

The compound has been used in chiral syntheses and in forming palladium(II) complexes, indicating its versatility in organic synthesis and coordination chemistry. This aspect is particularly important in creating compounds with specific stereochemical configurations, which is vital in drug design and development (House et al., 1986).

Future Directions

: ChemicalBook: (3aR,4S,7R,7aS)-2,2-Dimethyltetrahydro-2H-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one